Cas no 1361910-07-7 (2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol)

2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol is a fluorinated pyridine derivative with a cyano group and a hydroxymethyl substituent, offering versatile reactivity for pharmaceutical and agrochemical applications. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the cyano functionality provides a reactive handle for further derivatization. The hydroxymethyl group allows for additional modifications, such as esterification or oxidation, making it a valuable intermediate in synthetic chemistry. Its structural features contribute to improved bioavailability and binding affinity in target molecules. This compound is particularly useful in the development of bioactive compounds, where fluorinated motifs are desirable for optimizing physicochemical properties.
2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol structure
1361910-07-7 structure
Product Name:2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol
CAS No:1361910-07-7
MF:C8H5F3N2O2
MW:218.132712125778
CID:4911670
Update Time:2025-10-21

2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol
    • Inchi: 1S/C8H5F3N2O2/c9-8(10,11)15-7-1-6(2-12)13-3-5(7)4-14/h1,3,14H,4H2
    • InChI Key: XKDVQSFEMXSLPE-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C#N)N=CC=1CO)(F)F

Computed Properties

  • Exact Mass: 218.03031189 g/mol
  • Monoisotopic Mass: 218.03031189 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.1
  • Molecular Weight: 218.13

2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026002954-250mg
2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol
1361910-07-7 97%
250mg
$734.40 2022-04-02
Alichem
A026002954-500mg
2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol
1361910-07-7 97%
500mg
$1,048.60 2022-04-02
Alichem
A026002954-1g
2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol
1361910-07-7 97%
1g
$1,831.20 2022-04-02

Additional information on 2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol

Comprehensive Overview of 2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1361910-07-7)

2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1361910-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyridine core substituted with a cyano group, a trifluoromethoxy group, and a hydroxymethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1361910-07-7 is frequently searched in chemical databases, reflecting its growing relevance in industrial applications.

In recent years, the demand for fluorinated pyridine derivatives like 2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol has surged, driven by their role in developing crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its potential to enhance the efficacy of herbicides and fungicides, aligning with the global push for sustainable agriculture. The compound's trifluoromethoxy group is a key structural motif known to improve metabolic stability and bioavailability, making it a hotspot in drug discovery.

The synthesis of 2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol typically involves multi-step reactions, including halogenation, cyanation, and hydroxymethylation. Its CAS 1361910-07-7 entry in scientific literature often highlights its purity and scalability, which are critical for industrial production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure quality control, addressing the stringent requirements of regulatory bodies like the EPA and FDA.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under active investigation. With increasing scrutiny on green chemistry, manufacturers are exploring greener synthetic routes to minimize waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical production, a topic frequently searched by professionals in the field.

In the pharmaceutical sector, 2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol is studied for its potential as a building block in small-molecule drugs. Its pyridine scaffold is a common pharmacophore in kinase inhibitors and anti-inflammatory agents, making it a valuable target for medicinal chemists. Recent publications have explored its utility in cancer therapy and neurological disorders, further boosting its visibility in academic and industrial research.

Market analysts note that the global demand for high-value intermediates like CAS 1361910-07-7 is projected to grow, driven by advancements in precision agriculture and personalized medicine. Suppliers are increasingly listing this compound in their catalogs, catering to the needs of contract research organizations (CROs) and custom synthesis services. Its patent landscape is also evolving, with several applications filed for derivatives and processes involving this molecule.

For researchers seeking reliable data on 2-Cyano-4-(trifluoromethoxy)pyridine-5-methanol, platforms like SciFinder and Reaxys provide detailed physicochemical properties and synthetic protocols. The compound's solubility, melting point, and stability are well-documented, facilitating its integration into diverse experimental workflows. As the scientific community continues to explore its applications, CAS No. 1361910-07-7 remains a focal point for innovation in organic chemistry.

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